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Compound of Interest

Compound Name: 2-Ethyl-6-methylaniline

Cat. No.: B166961 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
6-methylaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for handling

2-Ethyl-6-methylaniline (CAS No. 24549-06-2). Adherence to these guidelines is critical for

ensuring a safe laboratory environment and mitigating risks associated with this chemical.

Hazard Identification and Classification
2-Ethyl-6-methylaniline is a combustible liquid that is harmful if swallowed, inhaled, or in

contact with skin.[1][2][3] It is known to cause skin and serious eye irritation, and may cause

respiratory irritation.[4] A significant health concern is the potential for methemoglobinemia

upon absorption into the body, which can lead to cyanosis (bluish skin), dizziness, and

headache.[5] This compound is also harmful to aquatic life with long-lasting effects.[1][3][6]
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Acute Toxicity (Oral,

Dermal, Inhalation)
위험 Warning

H302: Harmful if

swallowed.[1][3][4][7]

H312: Harmful in

contact with skin.[1][3]

H332: Harmful if

inhaled.[1][3]

Skin

Corrosion/Irritation
위험 Warning

H315: Causes skin

irritation.[4]

Serious Eye

Damage/Eye Irritation
위험 Warning

H319: Causes serious

eye irritation.[4]

Specific Target Organ

Toxicity (Single

Exposure)

위험 Warning
H335: May cause

respiratory irritation.[4]

Hazardous to the

Aquatic Environment

(Chronic)

None None

H412: Harmful to

aquatic life with long

lasting effects.[1][3][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure. The following table

outlines the required PPE for handling 2-Ethyl-6-methylaniline.
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to vapors.[3][4][5][6]

[8]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield

provides broader protection.[5]

[9]

Hand Protection
Chemical-Resistant Gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact.

Double-gloving is

recommended.[5][8][10]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[5]

[8]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes
To protect feet from spills.[8]

Respiratory Protection
NIOSH-Approved Respirator

with Organic Vapor Cartridges

Required when working

outside a fume hood or if

engineering controls are

insufficient.[5][9]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for both safety and experimental integrity.

Pre-Handling Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Ensure a safety shower, eyewash station, and appropriate fire

extinguisher (dry chemical, foam, or carbon dioxide) are readily accessible.[2][5][9]

Ventilation Check: Confirm that the chemical fume hood is functioning correctly.
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Handling the Chemical:

Don PPE: Put on all required PPE as detailed in the table above before entering the

handling area.

Grounding: Take precautionary measures against static discharges, as explosive air/vapor

mixtures are possible.[2] Use non-sparking tools.[1]

Dispensing: When dispensing, do so slowly to avoid splashing. Keep the container tightly

closed when not in use.[1][5]

Reactions: Set up apparatus securely within the fume hood.

Post-Handling Procedures:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning agent.

Hand Washing: Wash hands and face thoroughly after handling the substance.[1][4][5]

Clothing: Immediately change any contaminated clothing.[3][6]

Storage and Disposal Plan
Proper storage and disposal are critical to prevent accidents and environmental contamination.
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Aspect Procedure

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area.[1][5] Keep away from

heat, sparks, open flames, and incompatible

substances such as oxidizing agents.[1][5] For

long-term storage, a temperature of -20°C is

recommended to maintain chemical stability.[11]

Spill Response

In case of a spill, evacuate the area and ensure

adequate ventilation.[5] Remove all sources of

ignition.[1][5] Absorb the spill with an inert, non-

combustible material like dry sand or earth, and

place it into a suitable, labeled chemical waste

container.[5] Do not allow the spill to enter

drains or waterways.[2][5][12]

Waste Disposal

Dispose of waste material and empty containers

in accordance with all applicable federal, state,

and local environmental regulations.[1][6][12] Do

not mix with other waste.[6]

Experimental Workflow and Safety Decision Making
The following diagrams illustrate the procedural flow for handling 2-Ethyl-6-methylaniline and

the decision-making process for ensuring safety.
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Handling Procedure
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Wash Hands and Face
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Caption: Operational and Disposal Workflow for 2-Ethyl-6-methylaniline.
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Start: Handling
2-Ethyl-6-methylaniline
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& Face Shield

Wear Chemical-Resistant Gloves
(Double-Gloved)

Wear a Flame-Resistant
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Chemical-Resistant Shoes

Is work required
outside a fume hood?
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Caption: PPE Selection Workflow for Handling 2-Ethyl-6-methylaniline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b166961?utm_src=pdf-body-img
https://www.benchchem.com/product/b166961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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